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Compound of Interest

Compound Name: (r)-Ozanimod hcl

Cat. No.: B15175020

Essential Safety and Handling Guide for (r)-
Ozanimod HCI

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of (r)-Ozanimod HCI in a laboratory setting.

(n-Ozanimod hydrochloride is a potent small molecule modulator of the sphingosine 1-
phosphate (S1P) receptors 1 and 5.[1] As with any biologically active compound, proper
handling procedures are essential to ensure the safety of laboratory personnel and the integrity
of experimental outcomes. This guide provides detailed procedural information, personal
protective equipment (PPE) recommendations, and disposal plans to minimize exposure and
mitigate risks.

Hazard Identification and Health Effects

While some Safety Data Sheets (SDS) may classify (r)-Ozanimod HCI as not a hazardous
substance or mixture, it is crucial to handle it as a potent compound due to its biological activity.
[2] The formulated drug product, Zeposia™, carries warnings of reproductive toxicity and
potential damage to the bone marrow and lymphoid tissue through prolonged or repeated
exposure.[3] It can also increase susceptibility to infections.[4][5] Therefore, minimizing direct
contact and airborne exposure is paramount.

Key Hazards:
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e May cause damage to the unborn child.[3]

o Causes damage to bone marrow and lymphoid tissue through prolonged or repeated
exposure.[3]

e May increase susceptibility to infections.[4]

Personal Protective Equipment (PPE)

A thorough hazard assessment is required to determine the appropriate PPE for the specific
tasks being performed.[6] The following table summarizes the recommended PPE for handling
(r)-Ozanimod HCI in a laboratory setting.
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Protection Type

Recommended
Equipment

Purpose

Additional Guidance

Eye and Face

Protection

Safety glasses with

side-shields or safety
goggles.[2][6][7]

To protect against
splashes, dust, and

flying particles.[7][8]

A face shield may be
necessary for tasks
with a high risk of
splashing.[8]

Hand Protection

Disposable nitrile
gloves.[6][7]

To prevent skin
contact with the

compound.

Double gloving is
recommended for
added protection.[6]
Gloves should be
changed immediately
after contact with the

chemical.[6]

Body Protection

A buttoned lab coat.[6]
[718]

To protect skin and
clothing from spills

and contamination.

Fire-resistant lab
coats are
recommended when
working with
flammable materials.

[8]

Respiratory Protection

A suitable respirator
(e.g., N95 or higher).
[218]

To be used when
handling the powder
outside of a
containment system
or when there is a risk

of aerosolization.

The type of respirator
should be selected
based on a risk
assessment of the

specific procedure.

Foot Protection

Closed-toe shoes.[6]

[8]

To protect feet from
spills and falling

objects.

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a strict operational plan is critical for minimizing exposure risk. Engineering
controls, such as fume hoods or glove boxes, should be the primary means of containment.

1. Preparation and Weighing:

e Location: All handling of powdered (r)-Ozanimod HCI should be conducted within a certified
chemical fume hood, a glove box, or a similar containment enclosure.[7]

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
entering the designated handling area.

» Weighing: When weighing the compound, use a dedicated, clean weighing vessel. Tare the
balance with the vessel before adding the compound to minimize handling time.

2. Solution Preparation:
e Solvent Selection: (r)-Ozanimod HCI is soluble in DMSO.[1]

e Procedure:

[e]

In the containment enclosure, slowly add the desired solvent to the pre-weighed (r)-
Ozanimod HCI powder.

o Cap the container securely.

o Gently agitate or vortex the solution until the compound is fully dissolved. Avoid vigorous
shaking that could create aerosols.

o Clearly label the container with the compound name, concentration, solvent, and date of
preparation.

3. Experimental Use:

» Containment: Whenever possible, perform all experimental procedures involving (r)-
Ozanimod HCI within a fume hood or biosafety cabinet.

o Aseptic Technique: If working with cell cultures, maintain sterile techniques to prevent
contamination of your experiment and the laboratory environment.
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o Spill Management: Have a spill kit readily available. In case of a spill, follow the established

laboratory protocol for potent compound cleanup.

Disposal Plan

Proper disposal of (r)-Ozanimod HCI and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Type Disposal Procedure

Key Considerations

Dispose of as hazardous
Unused Solid Compound chemical waste in a clearly

labeled, sealed container.

Follow all local, state, and
federal regulations for

chemical waste disposal.

Contaminated Labware (e.qg., Collect in a designated, sealed

pipette tips, tubes) hazardous waste container.

Do not mix with general

laboratory waste.

Place in a designated, sealed

Contaminated PPE (e.g.,

gloves, disposable lab coats)

hazardous waste bag or
container immediately after

use.

Liquid Waste (e.g., unused

solutions, cell culture media)

Collect in a sealed, labeled

hazardous waste container.

Do not pour down the drain.[2]

Emergency Procedures
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Exposure Type

Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally.[2][9] Seek

medical attention.

Skin Contact

Remove contaminated clothing and wash the
affected area thoroughly with soap and water.[2]

[10] Seek medical attention if irritation develops.

Move to fresh air immediately. If breathing is

Inhalation difficult, administer oxygen. Seek medical
attention.[2][9]
Rinse mouth with water. Do NOT induce
Ingestion vomiting.[2][10] Seek immediate medical

attention.

Workflow for Handling (r)-Ozanimod HCI
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Safe Handling Workflow for (r)-Ozanimod HCI

Preparation

1. Don Required PPE

%roceed

2. Prepare Containment Area
(Fume Hood/Glove Box)

Proceed

Handling
A

3. Weigh Powder

}roceed

4. Prepare Solution

}roceed

5. Conduct Experiment

Experiment Complete

Cleanup évc Disposal

6. Decontaminate Work Area

}roceed

7. Dispose of Waste

i?roceed

8. Doff PPE

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of (r)-Ozanimod HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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